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Compound of Interest

Compound Name: Fluoro(phenyithio)acetonitrile

Cat. No.: B142568

Essential Safety and Handling Guide for

Fluoro(phenylthio)acetonitrile
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety, handling, and disposal information for
Fluoro(phenylthio)acetonitrile (CAS RN: 130612-84-9). Adherence to these guidelines is
essential for ensuring laboratory safety and minimizing risk to personnel.

Hazard Summary

Fluoro(phenylthio)acetonitrile is a combustible liquid that is harmful if swallowed, inhaled, or
in contact with skin.[1][2] It is also known to cause skin and serious eye irritation.[1]

Hazard Classification Description

Harmful if swallowed, in contact with skin, or if

Acute Toxicity (Oral, Dermal, Inhalation) ,
inhaled (H302 + H312 + H332).[1][2]

Skin Corrosion/Irritation Causes skin irritation (H315).[1]
Eye Damage/Irritation Causes serious eye irritation (H319).[1]
Flammability Combustible liquid (H227).[1]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Fluoro(phenylthio)acetonitrile to prevent

exposure.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves.[3][4][5] For
prolonged contact or splash
risk, consider heavy-duty nitrile

gauntlets.

Provides a barrier against skin
contact. Nitrile offers good

chemical resistance.[5][6][7]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield is
required when there is a

significant risk of splashing.

Protects eyes from splashes
and vapors that can cause

serious irritation.

Skin and Body Protection

A flame-retardant lab coat
must be worn. Ensure it is fully

buttoned.

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

Use only in a well-ventilated
area, preferably within a

certified chemical fume hood.

Prevents inhalation of harmful

vapors.

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the essential steps for the safe handling of

Fluoro(phenylthio)acetonitrile.
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Workflow for Handling Fluoro(phenylthio)acetonitrile

Preparation

1. Don Required PPE

2. Verify Fume Hood Operation

3. Assemble All Necessary Equipment

Handling
A

4. Dispense Chemical in Fume Hood

5. Perform Experimental Procedure

6. Securely Close Container

Cleanup & Disposal

7. Decontaminate Work Area

8. Dispose of Waste

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for Fluoro(phenylthio)acetonitrile.
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Experimental Protocol:
e Preparation:
o Don all required PPE as specified in the table above.
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Assemble all necessary glassware, reagents, and spill containment materials within the
fume hood.

e Handling:

o Carefully dispense the required amount of Fluoro(phenylthio)acetonitrile. Avoid
splashing.

o Conduct the experimental procedure, keeping all materials within the fume hood.
o Immediately and securely close the primary container after use.
o Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with the

[e]

chemical.

[e]

Dispose of all waste materials according to the disposal plan.

Remove PPE in the correct order to avoid cross-contamination.

o

[¢]

Wash hands thoroughly with soap and water.

Emergency Procedures
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Exposure Scenario

Immediate Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1][2] Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention.

Move the individual to fresh air.[2] If breathing is

Inhalation difficult, provide oxygen. Seek immediate

medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) i
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE,

Spil including respiratory protection. Absorb the spill

pi

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[8]

Disposal Plan

All waste containing Fluoro(phenylthio)acetonitrile must be treated as hazardous waste.

e Liquid Waste: Collect in a designated, labeled, and sealed container. The container should

be stored in a secondary containment vessel in a well-ventilated area.

e Solid Waste: Contaminated materials (e.g., gloves, absorbent pads) must be placed in a

sealed, labeled container.

» Disposal: All waste must be disposed of through an approved hazardous waste disposal

facility.[1] Do not dispose of it down the drain or in regular trash. Follow all local, state, and

federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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